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Compound of Interest

Compound Name: Decamethylcyclopentasiloxane

Cat. No.: B1670010

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of
Decamethylcyclopentasiloxane (D5), a volatile cyclic siloxane widely utilized in various
industrial and commercial applications, including cosmetics, personal care products, and as a
solvent. This document summarizes essential quantitative data, outlines experimental
methodologies for property determination, and presents logical relationships through diagrams
to facilitate a deeper understanding for research, development, and formulation activities.

Core Physical Properties of D5 Siloxane

Decamethylcyclopentasiloxane, an organosilicon compound with the formula [(CH3)2SiO]s, is
a colorless and odorless liquid with low viscosity and high volatility.[1][2] Its unique physical
characteristics make it a valuable ingredient in formulations requiring rapid drying and a
smooth, non-greasy feel.

Quantitative Data Summary

The physical properties of D5 siloxane have been well-characterized. The following tables
summarize the key quantitative data from various sources.
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Property Value Units Conditions References
Boiling Point 210 °C at 101.3 kPa [31141[5]
Boiling Point 90 °C at 10 mmHg [11021161[7]
Melting Point -38 °C [3][4]

Melting Point -44 °C [61[71[8]

Melting Point -47 °C [5]

Property Value Units Conditions References
Density 0.958 g/mL at 25 °C (11617181
Density 0.959 g/cm3 at 20 °C

Vapor Pressure 204 +1.1 Pa at 25 °C [5]

Vapor Pressure 33.2 Pa at 25 °C [6][7]
Viscosity 3.74 cP [5]

Water Solubility 17.03+0.72 ppb at23 °C [5]
Refractive Index 1.396 n20/D [1]121[6]1[71[8]

Flash Point 162 °F [61[7118]

Experimental Protocols for Physical Property
Determination

Standardized methods, such as those provided by the Organisation for Economic Co-operation
and Development (OECD) and ASTM International, are employed to determine the physical
properties of chemical substances like D5 siloxane.[2][8] These protocols ensure data
consistency and comparability across different laboratories.

Determination of Boiling Point
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The boiling point of a liquid is the temperature at which its vapor pressure equals the
surrounding atmospheric pressure. A standard method for determining the boiling point is
based on distillation principles, as outlined in methods like ASTM D1120.[1][3][7]

Methodology:

e Apparatus Setup: A distillation flask is filled with a measured volume of the D5 siloxane
sample. Boiling chips are added to ensure smooth boiling. A condenser is attached to the
flask, and a calibrated temperature measuring device is positioned so that its bulb is just
below the side arm of the flask.

o Heating: The flask is gently heated.

o Equilibrium: The liquid is brought to a boil, and the heating rate is adjusted to maintain a
steady reflux and a constant temperature reading.

o Data Recording: The temperature at which the liquid and vapor are in equilibrium is recorded
as the boiling point. This is indicated by a stable temperature reading on the thermometer.

o Pressure Correction: The observed boiling point is corrected to standard atmospheric
pressure (101.3 kPa) if the measurement is performed at a different pressure.

Determination of Melting Point

The melting point is the temperature at which a solid substance transitions into a liquid state.
For substances like D5 siloxane, which has a low melting point, a cryostat or a specialized
melting point apparatus is used.

Methodology:

o Sample Preparation: A small, representative sample of solidified D5 siloxane is placed in a
capillary tube.

o Apparatus Setup: The capillary tube is placed in a melting point apparatus with a calibrated
temperature sensor and a means of controlled heating.

e Heating: The sample is heated at a slow, controlled rate.
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» Observation: The temperature at which the first signs of melting are observed (the point of
collapse) and the temperature at which the entire sample becomes liquid are recorded. The
range between these two temperatures is the melting range. For a pure substance, this
range is typically narrow.

o Data Recording: The melting point is reported as the temperature at which the substance is
completely molten.

Visualizing Methodologies and Relationships

To further clarify the experimental process and the interplay of physical properties, the following
diagrams are provided.

Click to download full resolution via product page

Caption: Experimental workflow for determining the boiling point of D5 siloxane.
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Caption: Interrelationship of key physical properties of D5 siloxane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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